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Compound of Interest

Compound Name: 2,5-Dimethoxythiophenol

Cat. No.: B132890

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the melting and boiling points of 2,5-
Dimethoxythiophenol (CAS No. 1483-27-8), a thiophenol derivative utilized in the synthesis of
potential antitumor agents and dihydrofolate reductase inhibitors.[1] The following sections
present its key thermal properties, standardized experimental protocols for their determination,
and a logical visualization of its physical states.

Quantitative Data Summary

The thermal properties of 2,5-Dimethoxythiophenol are critical for its handling, purification,
and application in synthetic chemistry. The following table summarizes the available data on its
melting and boiling points. It is important to note that boiling points are highly dependent on

pressure.
Property Value Conditions Data Source
] ] Calculated (Joback
Melting Point 39.15 °C (312.30 K) Standard Pressure
Method)[2]

Boiling Point 278.00 - 280.00 °C 760.00 mmHg Experimental[3]
Boiling Point 88-90°C 0.5 mmHg Experimental[3][4]

- ) Calculated (Joback
Boiling Point 253.63 °C (526.78 K) Standard Pressure

Method)[2]
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Experimental Protocols

Standard laboratory procedures for determining the melting and boiling points of organic
compounds like 2,5-Dimethoxythiophenol are described below.

1. Melting Point Determination (Capillary Method)

This is the most common method for determining the melting point of a solid crystalline
substance.

o Apparatus: Melting point apparatus (e.g., Mel-Temp® or similar), capillary tubes (sealed at
one end), thermometer or digital temperature probe.

e Procedure:

o Sample Preparation: A small amount of finely powdered, dry 2,5-Dimethoxythiophenol is
packed into the bottom of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

o Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as
the temperature approaches the expected melting point.

o Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample has liquefied. A narrow
melting range (typically < 1 °C) is indicative of a pure substance.

2. Boiling Point Determination (Distillation Method)
This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

o Apparatus: Distillation flask, condenser, receiving flask, heat source (heating mantle or oil
bath), boiling chips, and a calibrated thermometer.

e Procedure:
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o Setup: A small volume of 2,5-Dimethoxythiophenol is placed in the distillation flask along
with a few boiling chips to ensure smooth boiling.

o Thermometer Placement: The thermometer is positioned so that the top of its bulb is level
with the bottom of the side-arm leading to the condenser. This ensures the recorded
temperature is that of the vapor in equilibrium with the boiling liquid.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Measurement: The temperature is recorded when it becomes constant. This stable
temperature, observed while the liquid is boiling and condensing, is the boiling point at the
recorded atmospheric pressure. For pressure-sensitive compounds, the boiling point is
often determined under reduced pressure (vacuum distillation), as noted in the data table.

Logical Workflow Visualization

The following diagram illustrates the phase transitions of 2,5-Dimethoxythiophenol as a
function of temperature, based on its melting and boiling points at standard pressure.

Temperature Influence on Physical State Legend

Solid State Represents the physical state of the compound. Represents the phase transition condition. I:I

>39.15°C
(Melting)

Liquid State

Gaseous State
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Phase transitions of 2,5-Dimethoxythiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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